Cas no 1245807-23-1 (3-7-(4-acetamidophenyl)-1,2,4triazolo1,5-apyrimidin-2-ylpropanoic acid)

• Product Name: 3-7-(4-acetamidophenyl)-1,2,4triazolo1,5-apyrimidin-2-ylpropanoic acid
• CAS No: 1245807-23-1
• MF: C₁₆H₁₅N₅O₃
• MW: 325.322002649307
• MDL: MFCD15976242
• CID: 3160135
• PubChem ID: 50896507
• Update Time: 2025-06-11

3-7-(4-acetamidophenyl)-1,2,4triazolo1,5-apyrimidin-2-ylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{7-[4-(acetylamino)phenyl][1,2,4]triazolo[1,5-a]pyrimidin-2-yl}propanoic acid
• 3-7-(4-acetamidophenyl)-1,2,4triazolo1,5-apyrimidin-2-ylpropanoic acid
• MFCD15976242
• AKOS005169144
• STL414559
• CS-0241285
• 3-{7-[4-(acetylamino)phenyl][1,2,4]triazolo[1,5-a]pyrimidin-2-yl}propanoic acid
• 3-(7-(4-Acetamidophenyl)-[1,2,4]triazolo[1,5-a]pyrimidin-2-yl)propanoic acid
• EN300-232153
• VZB80723
• 1245807-23-1
• 3-(7-(4-Acetamidophenyl)-[1,2,4]triazolo[1,5-a]pyrimidin-2-yl)propanoicacid
• 3-[7-(4-acetamidophenyl)-[1,2,4]triazolo[1,5-a]pyrimidin-2-yl]propanoic acid

• MDL： MFCD15976242
• Inchi： 1S/C16H15N5O3/c1-10(22)18-12-4-2-11(3-5-12)13-8-9-17-16-19-14(20-21(13)16)6-7-15(23)24/h2-5,8-9H,6-7H2,1H3,(H,18,22)(H,23,24)
• InChI Key： ILZBPAYMRDPDSV-UHFFFAOYSA-N
• SMILES： OC(CCC1N=C2N=CC=C(C3C=CC(=CC=3)NC(C)=O)N2N=1)=O

Computed Properties

• Exact Mass: 325.11748936Da
• Monoisotopic Mass: 325.11748936Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 467
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 109Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Phenylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Phenylpyrimidines

Additional information on 3-7-(4-acetamidophenyl)-1,2,4triazolo1,5-apyrimidin-2-ylpropanoic acid

3-7-(4-Acetamidophenyl)-1,2,4-Triazolo[1,5-a]Pyrimidin-2-Ylpropanoic Acid: A Comprehensive Overview

The compound CAS No. 1245807-23-1, known as 3-7-(4-acetamidophenyl)-1,2,4-triazolo[1,5-a]pyrimidin-2-ylpropanoic acid, is a highly specialized organic compound with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising applications in drug discovery and material science.

Chemical Structure and Synthesis

The molecular structure of CAS No. 1245807-23-1 is characterized by a triazolopyrimidine core, which is a heterocyclic aromatic system fused with a triazole ring and a pyrimidine ring. This core is further substituted with a propanoic acid group at the 2-position and an acetamido-substituted phenyl group at the 7-position. The synthesis of this compound involves multi-step organic reactions, including nucleophilic substitutions, cyclizations, and coupling reactions.

Recent advancements in synthetic methodologies have enabled the efficient construction of such complex heterocycles. Researchers have employed transition metal catalysts and microwave-assisted synthesis to optimize the reaction conditions, thereby improving the yield and purity of the final product.

Pharmacological Activity and Applications

CAS No. 1245807-23-1 has demonstrated significant biological activity in preclinical studies. It exhibits potent inhibitory effects on various enzymes implicated in diseases such as cancer and neurodegenerative disorders. For instance, studies have shown that this compound can inhibit histone deacetylases (HDACs), which are key targets in epigenetic therapy for cancer.

In addition to its enzymatic activity, this compound has also been investigated for its potential as a modulator of ion channels and receptors. Recent research highlights its ability to interact with G-protein coupled receptors (GPCRs), making it a promising candidate for drug development in cardiovascular diseases.

Structural Modifications and Optimization

To enhance the pharmacokinetic properties of CAS No. 1245807-23-1, researchers have explored various structural modifications. These include the introduction of electron-withdrawing groups to improve solubility and bioavailability, as well as the incorporation of bulky substituents to optimize receptor binding affinity.

Computational chemistry tools such as molecular docking and dynamics simulations have played a crucial role in guiding these modifications. By predicting the binding modes of the compound with target proteins, scientists can design more effective analogs with improved therapeutic potential.

Environmental Impact and Sustainability

The synthesis and application of CAS No. 1245807-23-1 also raise important considerations regarding environmental sustainability. The use of hazardous reagents and solvents in its production has prompted researchers to explore greener alternatives.

Recent studies have focused on developing catalytic processes that minimize waste generation and energy consumption. For example, the use of enzyme-catalyzed reactions or solvent-free conditions has shown promise in reducing the ecological footprint of this compound's synthesis.

Future Prospects

The future of CAS No. 1245807-23-1 lies in its continued exploration as a therapeutic agent and its integration into advanced materials science applications. With ongoing research into its biological mechanisms and chemical properties, this compound is poised to make significant contributions to both medicine and technology.

In conclusion, CAS No. 1245807-23-1, or 3-7-(4-acetamidophenyl)-1,2,4-triazolo[1,5-a]pyrimidin-2-Ylpropanoic acid, represents a cutting-edge molecule with vast potential across multiple disciplines. Its unique structure, coupled with innovative synthetic strategies and promising biological activity, underscores its importance in contemporary chemical research.